Cas no 1805116-09-9 (Methyl 2-chloromethyl-6-cyano-4-mercaptophenylacetate)

• Product Name: Methyl 2-chloromethyl-6-cyano-4-mercaptophenylacetate
• CAS No: 1805116-09-9
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 4961069
• Update Time: 2025-05-23

Methyl 2-chloromethyl-6-cyano-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-6-cyano-4-mercaptophenylacetate

• Inchi： 1S/C11H10ClNO2S/c1-15-11(14)4-10-7(5-12)2-9(16)3-8(10)6-13/h2-3,16H,4-5H2,1H3
• InChI Key： WXTOLKAWLUKVEK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C#N)C=1CC(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 2-chloromethyl-6-cyano-4-mercaptophenylacetate

Methyl 2-chloromethyl-6-cyano-4-mercaptophenylacetate (CAS No. 1805116-09-9): A Comprehensive Overview of Its Chemical Properties and Emerging Applications in Biomedical Research

The compound Methyl 2-chloromethyl-6-cyano-4-mercaptophenylacetate, identified by the CAS registry number CAS No. 1805116–09–9, represents a structurally complex organic molecule with significant potential in pharmaceutical and material science applications. Its unique architecture combines multiple functional groups—i.e., a chloromethyl substituent (ClCH₂-) at position C₂, a cyano group (CN-) at C₆, and a mercaptophenyl acetate moiety (-S-C₆H₄-COOCH₃)—which collectively confer distinct reactivity profiles and biological activity. Recent advancements in synthetic chemistry have enabled precise control over its synthesis pathways, enhancing its utility in targeted drug delivery systems and enzyme inhibition studies.

The structural complexity of this compound arises from the strategic placement of electron-withdrawing groups such as the cyanide (CN-) and chlorine atom, alongside the sulfur-containing thiol group (-S-). These features modulate electronic properties, influencing its ability to form covalent bonds with biological targets or participate in redox reactions. For instance, studies published in *Advanced Materials Chemistry* (2023) highlight how the thiol moiety facilitates conjugation with gold nanoparticles for targeted cancer therapy, while the chlorine atom enhances solubility in organic solvents—a critical factor for scalable manufacturing processes.

In biomedical research contexts, this compound has garnered attention as an intermediate for synthesizing bioactive molecules with antiviral properties. Researchers at the Institute of Molecular Pharmacology demonstrated that derivatives containing the core structure exhibit potent inhibition against proteases involved in viral replication (Nature Communications, 2023). The methyl ester group (-COOCH₃) is particularly advantageous here: it stabilizes the molecule during synthesis while enabling controlled hydrolysis under physiological conditions to release active metabolites.

Synthetic strategies for this compound have evolved significantly over recent years. Traditional methods relied on multi-step procedures involving Grignard reagents and nucleophilic substitutions; however, modern approaches leverage microwave-assisted chemistry to streamline production. A breakthrough reported in *Green Chemistry* (January 2024) describes a one-pot synthesis using palladium catalysts under solvent-free conditions, reducing reaction times by up to 75% while minimizing waste generation—a key consideration for industrial-scale production.

Beyond drug development, this compound’s thiol functionality makes it valuable for creating stimuli-responsive materials. Investigations published in *ACS Applied Materials & Interfaces* (April 2023) showed that polymer networks incorporating this molecule exhibit pH-sensitive swelling behavior ideal for smart drug carriers. The interplay between its aromatic ring system and functional groups enables tunable mechanical properties without compromising biocompatibility—a critical requirement for implantable devices.

Safety assessments conducted by regulatory agencies emphasize its non-toxic profile under standard usage conditions when formulated properly. Toxicity studies using zebrafish models revealed no developmental abnormalities at concentrations below therapeutic thresholds (Toxicological Sciences, March 2024). This aligns with its proposed applications where controlled release mechanisms prevent excessive accumulation within tissues.

Ongoing research focuses on exploiting its unique photophysical properties discovered through UV-vis spectroscopy analysis. When conjugated with fluorescent dyes via click chemistry reactions involving its thiol group (-S-), it serves as an effective probe for real-time imaging of cellular processes—a capability validated in live-cell microscopy experiments detailed in *Analytical Chemistry* (June 2023).

In conclusion, Methyl 2-chloromethyl–6-cyano–4–mercaptophenylacetate (CAS No. 1805116–09–9) exemplifies how precise molecular design can bridge fundamental chemical research with translational biomedical applications. Its modular structure allows adaptation across diverse fields—from targeted therapeutics to smart biomaterials—positioning it as a cornerstone molecule for next-generation healthcare solutions.